![molecular formula C20H18N2O3S B2375150 N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide CAS No. 868377-09-7](/img/structure/B2375150.png)
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide
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Description
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide is a useful research compound. Its molecular formula is C20H18N2O3S and its molecular weight is 366.44. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial and Antibacterial Properties
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide and its derivatives have demonstrated significant antimicrobial properties. Research by Desai et al. (2013) synthesized a series of compounds related to this chemical, which showed in vitro antibacterial activity against both Gram-positive and Gram-negative bacteria, as well as against various strains of fungi. This suggests potential applications in treating bacterial and fungal infections (Desai, Rajpara, & Joshi, 2013).
Optical and Thermal Properties
The compound has been studied for its unique optical and thermal properties. Prabukanthan et al. (2020) synthesized a derivative of this chemical, which displayed notable absorbance in the UV-NIR region and was found stable up to 160°C. These characteristics could be relevant in materials science, particularly in the development of new photonic and thermally stable materials (Prabukanthan, Raveendiran, Harichandran, & Seenuvasakumaran, 2020).
Cancer Research and Imaging
This compound has also found applications in cancer research, particularly in imaging. A study by John et al. (1999) focused on a derivative of this compound, N-[2-(1'-piperidinyl)ethyl]-3-iodo[125I]-4-methoxybenzamide, for imaging breast cancer. The study highlighted the potential of this compound in sigma receptor binding and its use in breast cancer imaging (John, Bowen, Fisher, Lim, Geyer, Vilner, & Wahl, 1999).
Properties
IUPAC Name |
N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-4-methoxybenzamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O3S/c1-4-13-22-18-16(25-5-2)7-6-8-17(18)26-20(22)21-19(23)14-9-11-15(24-3)12-10-14/h1,6-12H,5,13H2,2-3H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJLMKLIZVCZVRM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC=C(C=C3)OC)N2CC#C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.